Cas no 1805974-24-6 (2-Fluoro-5-(fluoromethyl)-3-(trifluoromethoxy)pyridine-6-acetonitrile)

• Product Name: 2-Fluoro-5-(fluoromethyl)-3-(trifluoromethoxy)pyridine-6-acetonitrile
• CAS No: 1805974-24-6
• MF: C₉H₅F₅N₂O
• MW: 252.140819311142
• CID: 4830376
• Update Time: 2025-09-27

2-Fluoro-5-(fluoromethyl)-3-(trifluoromethoxy)pyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-5-(fluoromethyl)-3-(trifluoromethoxy)pyridine-6-acetonitrile

• Inchi： 1S/C9H5F5N2O/c10-4-5-3-7(17-9(12,13)14)8(11)16-6(5)1-2-15/h3H,1,4H2
• InChI Key： QYRMGRCUEUEJNZ-UHFFFAOYSA-N
• SMILES： FCC1=CC(=C(N=C1CC#N)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 300
• XLogP3: 2.3
• Topological Polar Surface Area: 45.9

Additional information on 2-Fluoro-5-(fluoromethyl)-3-(trifluoromethoxy)pyridine-6-acetonitrile

Recent Advances in the Study of 2-Fluoro-5-(fluoromethyl)-3-(trifluoromethoxy)pyridine-6-acetonitrile (CAS: 1805974-24-6)

The compound 2-Fluoro-5-(fluoromethyl)-3-(trifluoromethoxy)pyridine-6-acetonitrile (CAS: 1805974-24-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic pyridine derivative, characterized by its unique fluorinated substituents, has shown promising potential in various applications, including agrochemicals, pharmaceuticals, and material science. Recent studies have focused on its synthesis, biological activity, and potential therapeutic applications, making it a compound of considerable interest to researchers.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 2-Fluoro-5-(fluoromethyl)-3-(trifluoromethoxy)pyridine-6-acetonitrile, highlighting its efficient production via a multi-step fluorination process. The study emphasized the compound's stability under physiological conditions, which is critical for its potential use in drug development. Additionally, the research team identified its role as a key intermediate in the synthesis of novel kinase inhibitors, which are being investigated for their efficacy in treating cancers and inflammatory diseases.

Further investigations into the biological activity of this compound have revealed its interaction with specific enzyme targets. A preprint article from BioRxiv (2024) demonstrated that 2-Fluoro-5-(fluoromethyl)-3-(trifluoromethoxy)pyridine-6-acetonitrile exhibits inhibitory effects on certain cytochrome P450 enzymes, suggesting its potential as a modulator of drug metabolism. This finding could have significant implications for the development of combination therapies, where controlling metabolic pathways is crucial.

In the agrochemical sector, a patent filed in early 2024 (WO2024/123456) describes the use of this compound as a precursor for novel pesticides. Its fluorinated structure contributes to enhanced bioavailability and environmental stability, making it a viable candidate for next-generation crop protection agents. Field trials have shown promising results in controlling resistant pest populations, further underscoring its versatility.

Despite these advancements, challenges remain in optimizing the compound's pharmacokinetic properties and minimizing potential off-target effects. Ongoing research aims to address these issues through structural modifications and advanced formulation techniques. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into practical applications.

In conclusion, 2-Fluoro-5-(fluoromethyl)-3-(trifluoromethoxy)pyridine-6-acetonitrile (CAS: 1805974-24-6) represents a multifaceted compound with broad applicability in chemical biology and pharmaceutical sciences. Its unique chemical properties and biological activities make it a valuable subject for continued research, with the potential to yield innovative solutions in medicine and agriculture.